(Z)-2-Methyl-2-butenoic acid (3aR)-2,3,3a,4,5,7,9a,9bα-octahydro-4β,9aβ-dihydroxy-6,9-dimethyl-3-met
(Z)-2-Methyl-2-butenoic acid (3aR)-2,3,3a,4,5,7,9a,9bα-octahydro-4β,9aβ-dihydroxy-6,9-dimethyl-3-met
Brand Name:
Vulcanchem
CAS No.:
1405-19-2
VCID:
VC0074466
InChI:
InChI=1S/C20H22O7/c1-6-8(2)18(23)26-16-11(5)14-12(21)7-9(3)20(14,25)17-13(15(16)22)10(4)19(24)27-17/h6-7,13,15-17,22,25H,4H2,1-3,5H3/b8-6-/t13-,15-,16-,17+,20-/m1/s1
SMILES:
CC=C(C)C(=O)OC1C(C2C(C3(C(=CC(=O)C3=C1C)C)O)OC(=O)C2=C)O
Molecular Formula:
C20H22O7
Molecular Weight:
374.4 g/mol
(Z)-2-Methyl-2-butenoic acid (3aR)-2,3,3a,4,5,7,9a,9bα-octahydro-4β,9aβ-dihydroxy-6,9-dimethyl-3-met
CAS No.: 1405-19-2
Main Products
VCID: VC0074466
Molecular Formula: C20H22O7
Molecular Weight: 374.4 g/mol
| CAS No. | 1405-19-2 |
|---|---|
| Product Name | (Z)-2-Methyl-2-butenoic acid (3aR)-2,3,3a,4,5,7,9a,9bα-octahydro-4β,9aβ-dihydroxy-6,9-dimethyl-3-met |
| Molecular Formula | C20H22O7 |
| Molecular Weight | 374.4 g/mol |
| IUPAC Name | [(3aR,4R,5R,9aR,9bS)-4,9a-dihydroxy-6,9-dimethyl-3-methylidene-2,7-dioxo-3a,4,5,9b-tetrahydroazuleno[4,5-b]furan-5-yl] (Z)-2-methylbut-2-enoate |
| Standard InChI | InChI=1S/C20H22O7/c1-6-8(2)18(23)26-16-11(5)14-12(21)7-9(3)20(14,25)17-13(15(16)22)10(4)19(24)27-17/h6-7,13,15-17,22,25H,4H2,1-3,5H3/b8-6-/t13-,15-,16-,17+,20-/m1/s1 |
| Standard InChIKey | SLZLXIXUYNEOBA-MELKTAGESA-N |
| Isomeric SMILES | C/C=C(/C)\C(=O)O[C@H]1[C@@H]([C@@H]2[C@@H]([C@]3(C(=CC(=O)C3=C1C)C)O)OC(=O)C2=C)O |
| SMILES | CC=C(C)C(=O)OC1C(C2C(C3(C(=CC(=O)C3=C1C)C)O)OC(=O)C2=C)O |
| Canonical SMILES | CC=C(C)C(=O)OC1C(C2C(C3(C(=CC(=O)C3=C1C)C)O)OC(=O)C2=C)O |
| Synonyms | pumilene |
| PubChem Compound | 6436294 |
| Last Modified | Nov 11 2021 |
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